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Compound of Interest

Compound Name: Autac4

Cat. No.: B8146247

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of AUTAC4, a mitochondria-targeting autophagy-targeting
chimera (AUTAC). The following guidance is designed to ensure the safety of laboratory
personnel and to provide a clear framework for the use of this compound in a research setting.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for AUTACA is not publicly available, the following
personal protective equipment is recommended based on standard laboratory practices for
handling chemical compounds of this nature. A thorough risk assessment should be conducted
for any specific experimental protocol.
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Protection Type

Equipment Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact
with the compound. Gloves
should be inspected before
use and changed regularly,

especially if contaminated.

Eye & Face Protection

Safety glasses with side
shields (ANSI Z87.1 compliant)

or chemical splash goggles

Protects eyes from potential
splashes of AUTAC4 solutions.

Skin & Body Protection

A fully buttoned laboratory coat

Protects skin and personal

clothing from accidental spills.

Respiratory Protection

Not generally required when
handling small quantities in a
well-ventilated laboratory or

chemical fume hood.

If there is a risk of generating
aerosols or handling large
quantities, a NIOSH-approved
respirator may be necessary
based on a formal risk

assessment.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Reconstitution:

Ventilation: All handling of solid AUTAC4 and preparation of stock solutions should be

performed in a certified chemical fume hood or other suitable ventilated enclosure.

Reconstitution: AUTACA4 is soluble in DMSO up to 20 mM.[1] To prepare a stock solution,

use the appropriate volume of DMSO to achieve the desired concentration. For example, to

prepare a 10 mM stock solution, dissolve the compound in the calculated volume of DMSO.

In Vivo Formulations: For in vivo studies, specific formulation protocols are available. One

example involves a three-step process:

o Dissolve AUTAC4 in DMSO to create a stock solution (e.g., 42.5 mg/mL).

o Add PEG300 and mix thoroughly.
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o Add Tween-80 and mix, followed by the addition of saline to reach the final volume.[2]

. Storage and Stability:

Solid Form: Store the solid compound at -20°C.[1]

Stock Solutions: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1
month. It is recommended to protect solutions from light.

. Experimental Use:

When treating cells, AUTACA4 has been used at a concentration of 10 yM to induce
mitophagy in Detroit 532 cells over a period of 24-72 hours.

The induction of K63-linked polyubiquitination by AUTAC4 may require approximately 8
hours of incubation.

Disposal Plan

Chemical Waste: All materials contaminated with AUTACA4, including pipette tips, tubes, and
gloves, should be disposed of as chemical waste in accordance with your institution's
hazardous waste disposal procedures.

Unused Solutions: Unused or expired solutions of AUTACA4 should be collected in a
designated, sealed, and properly labeled hazardous waste container for disposal by your
institution's environmental health and safety department.

Mechanism of Action: AUTAC4-Induced Mitophagy

AUTAC4 is an autophagy-targeting chimera designed to specifically induce the degradation of

damaged mitochondria through a process called mitophagy. It is composed of a ligand that

binds to the translocator protein (TSPO) on the outer mitochondrial membrane and a guanine

tag. This targeted delivery of a guanine tag to the mitochondria initiates a signaling cascade

that leads to the engulfment of the damaged organelle by an autophagosome and its

subsequent degradation upon fusion with a lysosome. This process helps to restore cellular

homeostasis by removing dysfunctional mitochondria and promoting the biogenesis of healthy

ones.
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Caption: AUTAC4 targets damaged mitochondria, inducing mitophagy and subsequent
lysosomal degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8146247?utm_src=pdf-body-img
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.benchchem.com/product/b8146247?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/autac4_7699
https://www.medchemexpress.com/autac4.html
https://www.benchchem.com/product/b8146247#personal-protective-equipment-for-handling-autac4
https://www.benchchem.com/product/b8146247#personal-protective-equipment-for-handling-autac4
https://www.benchchem.com/product/b8146247#personal-protective-equipment-for-handling-autac4
https://www.benchchem.com/product/b8146247#personal-protective-equipment-for-handling-autac4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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